1-(2-Ethoxyphenyl)-3-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)urea

• IUPAC Name: 1-(2-ethoxyphenyl)-3-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]urea
• InChI: InChI=1S/C17H22N4O2/c1-3-23-16-10-5-4-8-14(16)19-17(22)18-11-15-12-7-6-9-13(12)20-21(15)2/h4-5,8,10H,3,6-7,9,11H2,1-2H3,(H2,18,19,22)
• InChI Key: UJQUMNUARQCRDU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NCC2=C3CCCC3=NN2C
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol
• CAS No.: 2034552-86-6

Description

1-(2-Ethoxyphenyl)-3-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)urea is a useful research compound. Its molecular formula is C17H22N4O2 and its molecular weight is 314.389. The purity is usually 95%.
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Scientific Research Applications

Hydrogel Formation and Material Science

• Anion tuning of hydrogel properties : Research has shown that certain urea derivatives can form hydrogels in various acids, with the rheology and morphology of these gels being dependent on the identity of the anion. This demonstrates the compound's application in material science, particularly in creating tunable gels for various applications (Lloyd & Steed, 2011).

Synthesis of Novel Compounds

• Creation of novel heterocyclic compounds : The compound has been utilized in synthesizing new heterocyclic compounds with potential antibacterial activities, showcasing its role in developing new therapeutic agents (Azab, Youssef, & El-Bordany, 2013).
• Synthesis of pyrazolyl ureas : It has been used to synthesize a series of disubstituted ureas with inhibitory activity against human soluble epoxide hydrolase, highlighting its application in medicinal chemistry (D’yachenko et al., 2019).

Enzyme Inhibition and Anticancer Investigations

• Enzyme inhibition and anticancer activity : Urea derivatives have been synthesized and tested for their inhibitory activity against various enzymes and potential anticancer properties, indicating the compound's usefulness in drug discovery and pharmacology (Mustafa, Perveen, & Khan, 2014).

Biological Activities

• Evaluation as antibacterial agents : Novel compounds containing the urea moiety have been evaluated for their antibacterial activity, showcasing the potential of such derivatives in combating microbial infections (Azab, Youssef, & El-Bordany, 2013).

Chemical Synthesis and Characterization

• Synthesis and characterization of pyrazole derivatives : The compound serves as a precursor or intermediate in synthesizing pyrazole derivatives, contributing to the expansion of chemical libraries for further biological and chemical studies (Abdelrazek et al., 2010).